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Compound of Interest

Compound Name: Clofenetamine hydrochloride

CAS No.: 2019-16-1

Cat. No.: B12291847

Get Quote

Executive Summary & Core Directive
Effective management of Clofenetamine Hydrochloride requires treating the substance as a

toxic, halogenated organic salt. Unlike benign buffers, this compound poses acute toxicity risks

and potential environmental persistence due to its chlorinated structure.

The Core Directive: The primary disposal pathway for Clofenetamine Hydrochloride is high-

temperature incineration. Down-the-drain disposal is strictly PROHIBITED due to the

compound's anticholinergic biological activity and resistance to standard wastewater treatment

biodegradation.

Chemical Profile & Hazard Identification
Understanding the chemical nature of the waste is the first step in a self-validating safety

system.
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Parameter Specification Operational Implication

Chemical Name Clofenetamine Hydrochloride
Target for specific waste

labeling.

CAS Number 511-46-6
Use for waste inventory

tracking.

Molecular Formula C18H22ClNO · HCl
Releases HCl and NOx upon

combustion.

Physical State Solid (Crystalline Powder)
Dust generation is a primary

inhalation risk.

Key Hazards Acute Toxicity (Oral), Irritant
Requires P-rated respiratory

protection during handling.

Reactivity
Incompatible with Strong

Oxidizers

CRITICAL: Do not mix with

bleach or peroxides (risk of

chloramine formation).

Pre-Disposal Logic: The Self-Validating System
A self-validating system ensures that errors are caught before the waste container is sealed.

Follow these three checkpoints:

The pH Check: Clofenetamine HCl is an acidic salt. If dissolving in liquid waste, ensure the

final solution pH is compatible with the container (avoid metal containers; use HDPE or

Glass).

The Oxidizer Check: Verify that the waste stream does not contain strong oxidizing agents

(e.g., Nitric Acid, Sodium Hypochlorite). Mixing amines with hypochlorites generates toxic

chloramine gas.

The Solubility Check: If the waste is liquid, confirm the solvent is compatible with incineration

(e.g., methanol, ethanol). Avoid high water content (>80%) if possible, as it increases

incineration costs, though it is permissible.

Disposal Decision Workflow
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The following diagram illustrates the decision logic for routing Clofenetamine HCl waste

streams.
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Click to download full resolution via product page

Caption: Decision matrix for segregating Clofenetamine HCl waste based on physical state and

solvent composition.

Detailed Operational Protocols
Protocol A: Solid Waste Disposal (Preferred)
Context: Disposal of pure substance, expired lots, or spill cleanup solids.

Containment: Transfer material into a clear, 4-mil polyethylene bag.

Sealing: Twist and tape the bag neck (Gooseneck seal). Place this bag inside a second bag

(Double containment).

Tagging: Attach a hazardous waste tag to the inner bag before sealing the outer bag.

Label Text: "Toxic Solid, Organic, N.O.S.[1] (Clofenetamine Hydrochloride)."

Storage: Place the double-bagged waste into a white or yellow HDPE wide-mouth pail

designated for solid incineration.

Protocol B: Liquid Waste Disposal
Context: Reaction mixtures or mother liquors.

Segregation: Determine if the solvent is Halogenated (e.g., DCM) or Non-Halogenated (e.g.,

Methanol).

Compatibility: Ensure the waste container is rated for the solvent.

Warning: Do not fill containers >90% full to allow for thermal expansion.

pH Adjustment (Optional but Recommended): If the solution is highly acidic due to the HCl

salt, neutralize to pH 5–9 using Sodium Bicarbonate only if required by your specific waste

hauler. Otherwise, leave as is to prevent operator exposure during manipulation.
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Labeling: Mark the container as "Flammable" (if organic solvent used) and "Toxic." List

"Clofenetamine HCl" as a constituent.

Protocol C: Spill Management (Immediate Safety)
Context: Uncontrolled release of powder or liquid.

PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and an N95 or P100

respirator (dust mask is insufficient for fine powders).

Containment:

Solid: Do not sweep dry. Use a HEPA vacuum or wet the powder slightly with an inert

solvent (like heptane) to prevent dust clouds, then scoop.

Liquid: Cover with universal absorbent pads or vermiculite.

Decontamination: Wipe the surface with a soap/water solution, followed by an alcohol wipe.

Dispose of all cleanup materials as Protocol A (Solid Waste).

Regulatory Compliance & Waste Determination
While Clofenetamine is not explicitly listed on the EPA "P" (Acutely Toxic) or "U" (Toxic) lists by

specific name, it is regulated under the Resource Conservation and Recovery Act (RCRA)

based on characteristics and generator knowledge.

Waste Coding Strategy:

If mixed with flammable solvents (Methanol/Ethanol): D001 (Ignitable).

If mixed with halogenated solvents (DCM/Chloroform): F001/F002.

Pure Substance: Designate as "Non-RCRA Regulated Hazardous Waste" (if no

characteristic applies) OR D003 (Reactive) if specific process conditions warrant.

Best Practice: Most pharmaceutical R&D sites classify this as "Hazardous Waste -

Incinerate Only" regardless of the specific RCRA code to ensure destruction of the

bioactive moiety.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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